Cas no 1249353-92-1 (4-(4-bromothiophen-2-yl)-3-methylbutan-2-ol)

• Product Name: 4-(4-bromothiophen-2-yl)-3-methylbutan-2-ol
• CAS No: 1249353-92-1
• MF: C₉H₁₃BrOS
• MW: 249.167920827866
• CID: 6368541
• PubChem ID: 61744873
• Update Time: 2025-06-08

4-(4-bromothiophen-2-yl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromothiophen-2-yl)-3-methylbutan-2-ol
• 2-Thiophenepropanol, 4-bromo-α,β-dimethyl-
• AKOS011015086
• 1249353-92-1
• EN300-1626028

• Inchi： 1S/C9H13BrOS/c1-6(7(2)11)3-9-4-8(10)5-12-9/h4-7,11H,3H2,1-2H3
• InChI Key： DPPGRZLPRNPELO-UHFFFAOYSA-N
• SMILES： C(C1=CC(Br)=CS1)C(C)C(O)C

Computed Properties

• Exact Mass: 247.98705g/mol
• Monoisotopic Mass: 247.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• Boiling Point: 313.8±27.0 °C(Predicted)
• pka: 14.91±0.20(Predicted)

Additional information on 4-(4-bromothiophen-2-yl)-3-methylbutan-2-ol

Chemical Profile of 4-(4-bromothiophen-2-yl)-3-methylbutan-2-ol (CAS No: 1249353-92-1)

4-(4-bromothiophen-2-yl)-3-methylbutan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1249353-92-1, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This molecule, featuring a brominated thiophene ring coupled with a butanolic side chain, has garnered attention due to its structural versatility and potential applications in drug development. The presence of both aromatic and aliphatic moieties makes it a valuable intermediate for constructing more complex pharmacophores.

The bromothiophene moiety in the molecular structure is particularly noteworthy. Thiophene derivatives are well-documented for their role in medicinal chemistry, often serving as key components in bioactive molecules. The introduction of a bromine atom at the 4-position enhances the electrophilicity of the thiophene ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many FDA-approved drugs.

The 3-methylbutan-2-ol backbone provides a flexible alkyl chain that can be modified post-synthetically to introduce additional functional groups or to optimize pharmacokinetic properties. This structural feature allows for the exploration of various derivatives, enabling fine-tuning of solubility, metabolic stability, and binding affinity. In recent years, there has been a surge in research focused on developing molecules with enhanced bioavailability and reduced off-target effects, making intermediates like 4-(4-bromothiophen-2-yl)-3-methylbutan-2-ol increasingly relevant.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies suggest that modifications to the bromothiophen ring can significantly influence binding interactions with biological targets. For instance, computational screening has identified that certain substituents at the 5-position of the thiophene ring can enhance binding affinity to specific protein receptors. Such insights are derived from large-scale virtual screening campaigns, which leverage machine learning algorithms to predict molecular interactions with high accuracy.

In the context of drug discovery, 4-(4-bromothiophen-2-yl)-3-methylbutan-2-ol serves as a versatile scaffold for generating novel therapeutic agents. Its dual functionality—aromaticity provided by the thiophene ring and reactivity enabled by the bromine atom—makes it an ideal candidate for constructing heterocyclic frameworks. These frameworks are often found in drugs targeting neurological disorders, infectious diseases, and cancer. The compound’s ability to undergo sequential functionalization allows chemists to explore diverse chemical space efficiently.

The synthesis of 4-(4-bromothiophen-2-yl)-3-methylbutan-2-ol typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route begins with the bromination of 4-thiophenylboronic acid using palladium catalysis, followed by coupling with an appropriate alkylating agent to introduce the butanolic side chain. This approach leverages transition metal catalysis—a cornerstone of modern synthetic organic chemistry—to achieve high yields and selectivity.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By incorporating the bromothiophen moiety into kinase inhibitors, researchers can exploit its ability to modulate binding interactions with target proteins. Preliminary studies have shown that derivatives of this compound exhibit promising inhibitory activity against specific kinases while maintaining good selectivity profiles.

The pharmaceutical industry’s emphasis on precision medicine has also driven interest in 4-(4-bromothiophen-2-yl)-3-methylbutan-2-ol as a building block for personalized therapies. The compound’s modular nature allows for rapid diversification of chemical libraries, enabling high-throughput screening campaigns to identify lead compounds tailored to individual patient profiles. Such efforts align with broader trends in drug development toward more targeted and effective treatments.

Ethical considerations are paramount when conducting research involving pharmaceutical intermediates like 4-(4-bromothiophen-2-yl)-3-methylbutan-2-ol. Ensuring responsible synthesis practices and environmental stewardship are critical components of modern chemical research. Green chemistry principles are increasingly being integrated into synthetic workflows to minimize waste and reduce hazardous exposures. These approaches not only enhance safety but also contribute to sustainable development within the pharmaceutical sector.

The future prospects for 4-(4-bromothiophen-2-yl)-3-methylbutan-2-ol appear promising, given its structural features and potential applications. Continued exploration of its derivatives will likely uncover novel therapeutic agents with improved efficacy and reduced side effects. Collaborative efforts between academia and industry will be essential in translating these findings into clinical reality. As computational tools become more sophisticated and synthetic methodologies evolve, the compound’s role in drug discovery is expected to expand further.